N-phenethyl-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: 2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H21N5OS/c1-16-7-9-18(10-8-16)22-25-24-19-11-12-21(26-27(19)22)29-15-20(28)23-14-13-17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,23,28)
• InChI Key: PWGHMEWLZZQOLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol

Description

N-phenethyl-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide, also known as PTTP, is a chemical compound that has gained attention in recent years due to its potential application in scientific research. PTTP is a member of the pyridazinone family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activities

Insecticidal Applications

Some heterocyclic compounds have been synthesized for potential insecticidal applications. For instance, a study on the synthesis of novel heterocycles incorporating a thiadiazole moiety showed promising insecticidal activity against the cotton leafworm, Spodoptera littoralis, suggesting the potential of similar compounds for pest control applications (Fadda et al., 2017).

Antimicrobial Activities

Heterocyclic compounds have also been evaluated for their antimicrobial properties. Research involving the synthesis of thienopyrimidine derivatives revealed pronounced antimicrobial activity, indicating the potential use of structurally related compounds in developing new antimicrobial agents (Bhuiyan et al., 2006).

Chemical and Pharmacological Activities

The synthesis of pyrazolo[3,4-d]-pyrimidines and related compounds has been explored for their expected chemical and pharmacological activities. This underscores the relevance of N-phenethyl-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide in pharmaceutical research (Al-Afaleq & Abubshait, 2001).

Mechanism of Action

Target of Action

The compound, also known as “2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-phenylethyl)acetamide”, is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds is known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects

Mode of Action

The mode of action of this compound is likely related to its ability to interact with different target receptors . The hydrogen bond accepting and donating characteristics of its core structure allow it to make specific interactions with these targets . .

Biochemical Pathways

These could potentially include pathways related to inflammation, oxidative stress, viral replication, and various enzymatic processes .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for the broader class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , which could provide some insights into the likely properties of this compound.

Result of Action

Given the diverse pharmacological activities associated with this class of compounds, it is likely that the compound could have multiple effects at the molecular and cellular level .